Cas no 1795478-24-8 (N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide)

• Product Name: N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide
• CAS No: 1795478-24-8
• MF: C₁₇H₂₀ClNO₄S
• MW: 369.8630027771
• CID: 5369640
• Update Time: 2025-07-22

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide

• Inchi： 1S/C17H20ClNO4S/c1-12-8-9-15(22-2)17(10-12)24(20,21)19-11-16(23-3)13-6-4-5-7-14(13)18/h4-10,16,19H,11H2,1-3H3
• InChI Key： DCQCTFOWGKMEKW-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CC=C2Cl)OC)(=O)=O)=CC(C)=CC=C1OC

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.3±60.0 °C(Predicted)
• pka: 10.26±0.50(Predicted)

Additional information on N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide

Comprehensive Overview of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide (CAS No. 1795478-24-8)

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide, identified by its CAS number 1795478-24-8, is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound features a unique molecular structure combining a chlorophenyl moiety, methoxyethyl chain, and a methylbenzenesulfonamide group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its structural complexity and potential bioactive characteristics.

The compound's sulfonamide backbone is particularly noteworthy, as this functional group is commonly found in antibiotics, diuretics, and other therapeutic agents. The presence of the 2-chlorophenyl and methoxy substituents further enhances its versatility, potentially influencing its pharmacokinetics and binding affinity. Current studies focus on its solubility, stability, and interactions with biological targets, aligning with the growing demand for novel small-molecule inhibitors and enzyme modulators in medicinal chemistry.

In the context of recent trends, N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide has garnered attention for its potential role in addressing challenges like drug resistance and targeted therapy. With the rise of AI-driven drug design, computational models are being employed to predict its activity against specific proteins or pathways. This aligns with frequent search queries such as "sulfonamide derivatives in drug development" and "CAS 1795478-24-8 applications", reflecting the compound's relevance in contemporary research.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfonylation and etherification, which are critical topics in modern organic chemistry. Its purity and yield are often optimized using advanced techniques like HPLC and NMR spectroscopy, addressing common laboratory concerns about compound characterization. These aspects make it a valuable case study for academic and industrial chemists alike.

Environmental and safety considerations are also integral to discussions about 1795478-24-8. While not classified as hazardous, proper handling protocols are emphasized in line with green chemistry principles. This resonates with search trends around sustainable chemical synthesis and lab safety best practices, further highlighting the compound's alignment with industry priorities.

In summary, N-[2-(2-Chlorophenyl)-2-methoxyethyl]-2-methoxy-5-methylbenzenesulfonamide represents a compelling intersection of structural innovation and practical utility. Its exploration continues to contribute to advancements in pharmaceutical research, molecular design, and chemical methodology, making it a noteworthy subject for both specialists and enthusiasts in the field.